1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[(3-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C18H21FN2O/c1-22-16-6-4-5-15(13-16)14-20-9-11-21(12-10-20)18-8-3-2-7-17(18)19/h2-8,13H,9-12,14H2,1H3
• InChI Key: WYQOKECQNFUBFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H21FN2O
• Molecular Weight: 300.4 g/mol

Description

1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as 2-F-4-MAR, and it has been used as a research chemical in scientific studies. This compound has gained interest due to its potential pharmacological properties, including its ability to act as a serotonin receptor agonist.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically targeting the 5-HT1A receptor. This receptor is involved in regulating mood, anxiety, and stress, and its activation has been shown to produce anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine has a range of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which may contribute to its anxiolytic and antidepressant effects. Additionally, it has been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine in lab experiments is its potential as a research tool for investigating the serotonin system and its role in various disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret study results.

Future Directions

There are several future directions for research involving 1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine. One potential direction is to investigate its potential as a treatment for various psychiatric disorders, including depression and anxiety. Additionally, further studies may be conducted to better understand its mechanism of action and its effects on the serotonin system. Finally, research may be conducted to investigate the potential for developing new compounds based on the structure of 1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine involves the reaction between 2-fluoroaniline and 3-methoxybenzyl chloride in the presence of a base. The resulting intermediate is then reacted with piperazine to yield the final product. This synthesis method has been reported in the literature and can be easily replicated in a laboratory setting.

Scientific Research Applications

1-(2-fluorophenyl)-4-(3-methoxybenzyl)piperazine has been used as a research chemical in various scientific studies. It has been investigated for its potential as a serotonin receptor agonist and its effects on the central nervous system. Additionally, it has been studied for its potential use in treating various disorders such as depression, anxiety, and obsessive-compulsive disorder.